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CAS No.: 548-80-1
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Get Quote

Introduction
Chromotrope 2B is an anionic dye belonging to the group of monoazo dyes. In histology, it is

utilized for the visualization of various tissue components. Notably, its close analog,

Chromotrope 2R, is a well-established stain for the specific identification and quantification of

eosinophils in tissue sections.[1][2][3] The bright red staining of eosinophil granules by

Chromotrope dyes provides a high contrast against the cytoplasm of other cells, facilitating

accurate enumeration. This characteristic makes it a valuable tool in the study of eosinophilic

infiltration in various pathological conditions, such as allergic reactions and inflammatory

diseases.[1][3] This protocol provides a detailed procedure for the staining of paraffin-

embedded tissues using a Chromotrope dye, based on established methods for eosinophil

identification.

Principle of the Method
The staining mechanism of Chromotrope dyes for eosinophil granules is based on the

interaction of the acidic dye with the basic proteins present in the granules. Eosinophil granules
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are rich in basic proteins, such as major basic protein (MBP), which have a strong affinity for

acidic dyes like Chromotrope 2B and 2R. This interaction results in a stable, bright red

coloration of the eosinophil granules, allowing for their clear differentiation from other cell types

in the tissue.

Materials
Chromotrope 2B or 2R dye (e.g., Sigma-Aldrich, C3143 for Chromotrope 2R)[3]

Phenol

Hematoxylin solution

Distilled water

Ethanol (50%, 70%, 95%, and 100%)

Xylene

Paraffin-embedded tissue sections on slides

Mounting medium

Equipment
Microscope

Staining jars

Coplin jars

Fume hood

Water bath or hot plate

Timer

Solution Preparation
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0.5% Chromotrope 2R Staining Solution[3]

To prepare 100 ml of the staining solution:

Gently heat 100 ml of distilled water.

Dissolve 1 g of phenol in the warm water.

Add 0.5 g of Chromotrope 2R to the phenol solution.

Stir until the dye is completely dissolved.

Allow the solution to cool to room temperature before use.

Experimental Protocol
The following protocol is adapted from a method for staining eosinophils in formalin-fixed,

paraffin-embedded tissue sections.[3]

1. Deparaffinization and Rehydration a. Immerse slides in two changes of xylene for 10 minutes

each.[4] b. Immerse slides in two changes of 100% ethanol for 10 minutes each.[4] c. Immerse

slides in 95% ethanol for 5 minutes.[4] d. Immerse slides in 70% ethanol for 5 minutes.[4] e.

Immerse slides in 50% ethanol for 5 minutes.[4] f. Rinse slides thoroughly with deionized water.

[4]

2. Nuclear Staining a. Immerse slides in hematoxylin solution for 5 minutes at room

temperature.[3] b. Rinse slides in running tap water until the water runs clear.

3. Eosinophil Staining a. Stain slides with 0.5% Chromotrope 2R solution for 30 minutes at

room temperature.[3]

4. Dehydration and Mounting a. Briefly rinse the slides in distilled water. b. Dehydrate the

sections through graded alcohols: 95% ethanol for 1 minute, followed by two changes of 100%

ethanol for 1 minute each. c. Clear the sections in two changes of xylene for 2 minutes each. d.

Mount the coverslip with a permanent mounting medium.

Expected Results
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Eosinophil granules: Bright red

Nuclei: Blue/Purple

Other tissue elements: Lighter shades of red or pink

Data Presentation
A study comparing four different staining methods for the detection of eosinophils in nasal

polyps provided the following data, which highlights the utility of Chromotrope 2R.
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Staining
Method

Eosinophil
Counting
Results

Specificity
Background
Staining

Reference

Chromotrope 2R

No significant

difference

compared to

Congo red (P =

0.1413).

Specific in

detecting

eosinophils.

Lower

background

staining

compared to

Congo red and

H&E.

[3][5][6]

Congo Red

No significant

difference

compared to

Chromotrope 2R

(P = 0.1413).

Stains

eosinophils

orange-red.

Higher

background

staining, elastic

fibers may also

stain red.

[3][5]

MBPmAb IHC

Yielded a higher

eosinophil count

than

Chromotrope 2R,

H&E, and Congo

red (p < 0.05).

Specific for

eosinophils.

MBP-positive

area may

contaminate

nuclei, making

counting difficult.

[3][5]

H&E

Yielded a lower

eosinophil count

than

Chromotrope 2R,

MBPmAb IHC,

and Congo red

(p < 0.05).

Less specific for

eosinophils.
N/A [3][5]

Mandatory Visualization
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Chromotrope 2B Staining Workflow for Paraffin-Embedded Tissues

Start: Paraffin-Embedded
Tissue Section on Slide

Deparaffinization & Rehydration
(Xylene & Graded Alcohols)

Rinse with
Deionized Water

Nuclear Staining
(Hematoxylin, 5 min)

Rinse in Running
Tap Water

Eosinophil Staining
(0.5% Chromotrope 2R, 30 min)

Brief Rinse in
Distilled Water

Dehydration
(Graded Alcohols)

Clearing
(Xylene)

Mounting
(Permanent Medium)

End: Stained Slide
Ready for Microscopy

Click to download full resolution via product page

Caption: Workflow of the Chromotrope 2B/2R staining protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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